4-Acetoxy-4'-acetylbiphenyl
Overview
Description
4-Acetoxy-4'-acetylbiphenyl is a useful research compound. Its molecular formula is C16H14O3 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis
4-Acetoxy-4'-acetylbiphenyl serves as an important intermediate in the synthesis of various organic compounds. It is particularly useful in the preparation of Schiff bases and other derivatives that are essential for developing new materials and pharmaceuticals.
Key Reactions:
- Synthesis of Schiff Bases: This compound can react with amines to form Schiff bases, which are valuable in medicinal chemistry for their biological activities.
| Reaction Type | Reactants | Products | Yield (%) |
|---|---|---|---|
| Schiff Base Formation | This compound + Amine | Schiff Base | 85 |
Liquid Crystal Intermediates
Due to its biphenyl structure, this compound is utilized in the development of liquid crystals. These materials are integral to the production of LCD screens and other display technologies.
Properties of Liquid Crystals:
- Thermotropic Behavior: Exhibits phase transitions with temperature changes, making them suitable for display applications.
| Property | Description |
|---|---|
| Phase Transition Temp | Varies depending on substituents |
| Optical Clarity | High clarity suitable for displays |
Biomedical Applications
Recent studies have highlighted the potential of this compound in biomedical applications, particularly in drug delivery systems and molecular imaging.
Case Study: Molecular Imaging
A study demonstrated that when combined with methacrylamide and ethylene glycol dimethacrylate, this compound can be used to create molecularly imprinted polymers (MIPs) that target specific biomolecules.
| Application | Description |
|---|---|
| Targeting Hyaluronan | Used for imaging hyaluronan in HeLa cells |
| Cancer Imaging | Effective in targeting cancer cells |
Properties
CAS No. |
61538-75-8 |
|---|---|
Molecular Formula |
C16H14O3 |
Molecular Weight |
254.28 g/mol |
IUPAC Name |
[4-(4-acetylphenyl)phenyl] acetate |
InChI |
InChI=1S/C16H14O3/c1-11(17)13-3-5-14(6-4-13)15-7-9-16(10-8-15)19-12(2)18/h3-10H,1-2H3 |
InChI Key |
GNHSLRMCJVPUAO-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)C |
Origin of Product |
United States |
Synthesis routes and methods
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